Cas no 1692067-32-5 (1-(1-methylcyclohexyl)prop-2-en-1-ol)

1-(1-Methylcyclohexyl)prop-2-en-1-ol is a tertiary alcohol featuring a cyclohexyl backbone substituted with a methyl group and a propenyl alcohol moiety. Its structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for constructing complex cyclic frameworks. The presence of both hydroxyl and alkenyl functionalities allows for diverse reactivity, including nucleophilic additions and polymerization. The compound's stability under standard conditions enhances its handling and storage suitability. Its potential applications span pharmaceuticals, agrochemicals, and specialty polymers, where its rigid cyclohexyl group can influence stereochemistry and molecular conformation. This compound is particularly useful in fine chemical synthesis due to its balanced reactivity and structural versatility.

1-(1-methylcyclohexyl)prop-2-en-1-ol structure

1692067-32-5 structure

Product Name:1-(1-methylcyclohexyl)prop-2-en-1-ol

CAS No:1692067-32-5

MF:C₁₀H₁₈O

MW:154.249323368073

CID:6177466

PubChem ID:91145514

Update Time:2025-10-28

1-(1-methylcyclohexyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(1-methylcyclohexyl)prop-2-en-1-ol
- EN300-1843611
- 1692067-32-5
- Inchi： 1S/C10H18O/c1-3-9(11)10(2)7-5-4-6-8-10/h3,9,11H,1,4-8H2,2H3
- InChI Key： ZBGACRSCECWSKW-UHFFFAOYSA-N
- SMILES： OC(C=C)C1(C)CCCCC1

Computed Properties

Exact Mass: 154.135765193g/mol
Monoisotopic Mass: 154.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2Å²

1-(1-methylcyclohexyl)prop-2-en-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1843611-0.05g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	0.05g	$948.0	2023-09-19
Enamine	EN300-1843611-0.1g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	0.1g	$993.0	2023-09-19
Enamine	EN300-1843611-0.25g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	0.25g	$1038.0	2023-09-19
Enamine	EN300-1843611-0.5g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	0.5g	$1084.0	2023-09-19
Enamine	EN300-1843611-1.0g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	1g	$928.0	2023-06-01
Enamine	EN300-1843611-2.5g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	2.5g	$2211.0	2023-09-19
Enamine	EN300-1843611-5.0g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	5g	$2692.0	2023-06-01
Enamine	EN300-1843611-10.0g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	10g	$3992.0	2023-06-01
Enamine	EN300-1843611-1g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	1g	$1129.0	2023-09-19
Enamine	EN300-1843611-5g	1-(1-methylcyclohexyl)prop-2-en-1-ol	1692067-32-5	5g	$3273.0	2023-09-19

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2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Related Categories

Additional information on 1-(1-methylcyclohexyl)prop-2-en-1-ol

Comprehensive Overview of 1-(1-methylcyclohexyl)prop-2-en-1-ol (CAS No. 1692067-32-5): Properties, Applications, and Industry Insights

1-(1-methylcyclohexyl)prop-2-en-1-ol (CAS No. 1692067-32-5) is a specialized organic compound gaining traction in synthetic chemistry and material science due to its unique structural features. This tertiary alcohol, featuring a methylcyclohexyl backbone and an allylic hydroxyl group, serves as a versatile intermediate for fragrances, polymer modifiers, and pharmaceutical precursors. Its sterically hindered design enhances stability, making it valuable for controlled reactions in green chemistry initiatives.

Recent trends highlight growing interest in sustainable synthesis of compounds like 1-(1-methylcyclohexyl)prop-2-en-1-ol, driven by demand for bio-based materials. Researchers are exploring its potential in UV-curable resins and low-VOC formulations, aligning with global environmental regulations. The compound’s CAS No. 1692067-32-5 frequently appears in patent filings for high-performance coatings, reflecting industrial relevance.

Analytical studies reveal key physicochemical properties: a molecular weight of 168.28 g/mol, moderate hydrophobicity (logP ~2.8), and thermal stability up to 180°C. These traits enable applications in flavor enhancers and nonionic surfactants. Notably, its cyclopropyl-allyl alcohol derivative variants are investigated for chiral auxiliaries in asymmetric synthesis—a hot topic in medicinal chemistry forums.

From an SEO perspective, queries like "1-(1-methylcyclohexyl)prop-2-en-1-ol solubility" or "CAS 1692067-32-5 suppliers" indicate commercial interest. Manufacturers emphasize >98% purity grades for R&D, while regulatory databases confirm its non-hazardous status under standard handling. Innovations include microencapsulation techniques to improve its slow-release functionality in agrochemicals.

Emerging studies link this compound to biodegradable plasticizers, addressing microplastic concerns. Its low ecotoxicity profile makes it a candidate for cosmetic emulsifiers, with patents citing improved emulsion stability. The methylcyclohexyl moiety contributes to lipid solubility, expanding utility in transdermal drug delivery systems—a trending focus in dermatopharmacology.

In conclusion, 1-(1-methylcyclohexyl)prop-2-en-1-ol exemplifies how niche intermediates bridge academic research and industrial innovation. With advancing catalytic methods (e.g., enzymatic hydroxylation), its production efficiency may increase, potentially reducing costs for specialty chemical applications. Ongoing research into its structure-activity relationships promises further diversification across sectors.